Cas no 80580-69-4 (1,1'-bi(cyclohexyl)-4-carboxylic acid)

1,1'-bi(cyclohexyl)-4-carboxylic acid structure
80580-69-4 structure
Product Name:1,1'-bi(cyclohexyl)-4-carboxylic acid
CAS No:80580-69-4
MF:C13H22O2
MW:210.312584400177
CID:1801468
PubChem ID:3062287
Update Time:2025-04-21

1,1'-bi(cyclohexyl)-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,1'-bi(cyclohexyl)-4-carboxylic acid
    • 4-cyclohexylcyclohexane-1-carboxylic acid
    • bicyclohexyl-4-carboxylic acid
    • 80580-69-4
    • SCHEMBL6225010
    • Cyclohexanecarboxylic acid, 4-cyclohexyl-, (Z)-
    • (Z)-4-Cyclohexylcyclohexanecarboxylic acid
    • SCHEMBL12328138
    • DTXSID401001326
    • 4-cyclohexyl-1-cyclohexylcarboxylic acid
    • 4-cyclohexyl-cyclohexanecarboxylic acid
    • [1,1'-Bi(cyclohexane)]-4-carboxylic acid
    • CPKFMLAOYBETEI-UHFFFAOYSA-N
    • (Z)-4-Cyclohexylcyclohexylcarboxylic acid
    • SCHEMBL9062383
    • Inchi: 1S/C13H22O2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h10-12H,1-9H2,(H,14,15)
    • InChI Key: CPKFMLAOYBETEI-UHFFFAOYSA-N
    • SMILES: OC(C1CCC(CC1)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 210.162
  • Monoisotopic Mass: 210.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.057
  • Boiling Point: 336.7°C at 760 mmHg
  • Flash Point: 160.3°C
  • Refractive Index: 1.51
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